Cas no 55517-90-3 (1-Pentatriacontanol)

1-Pentatriacontanol structure
1-Pentatriacontanol structure
Product Name:1-Pentatriacontanol
CAS No:55517-90-3
MF:C35H72O
MW:508.945591926575
CID:2047678
PubChem ID:558047
Update Time:2025-04-21

1-Pentatriacontanol Chemical and Physical Properties

Names and Identifiers

    • 1-Pentatriacontanol
    • Penta-triacontanol-(1)
    • pentatriacontan-1-ol
    • pentatriacontyl alcohol
    • Pentatriacontylalkohol
    • n-pentatriacontanol
    • 55517-90-3
    • DTXSID10339717
    • pentatriacontanol
    • SCHEMBL3462305
    • KOZAWTKVXJYUKG-UHFFFAOYSA-N
    • DTXCID10290798
    • DB-250471
    • Inchi: 1S/C35H72O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36/h36H,2-35H2,1H3
    • InChI Key: KOZAWTKVXJYUKG-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 508.55831692g/mol
  • Monoisotopic Mass: 508.55831692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 33
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.6
  • Topological Polar Surface Area: 20.2Ų
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